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Compound of Interest

Compound Name: MRL-650

Cat. No.: B10786935 Get Quote

Introduction
MRL-650, also known as CB1 Inverse Agonist 1, is a potent and selective inverse agonist of

the Cannabinoid Receptor 1 (CB1).[1] The CB1 receptor is a G-protein coupled receptor

predominantly expressed in the central nervous system and to a lesser extent in peripheral

tissues.[2] It plays a crucial role in regulating various physiological processes, including

appetite, pain, mood, and memory.[3] As an inverse agonist, MRL-650 not only blocks the

effects of agonists but also reduces the constitutive activity of the CB1 receptor.[3] This

property makes MRL-650 a valuable tool for researchers studying the endocannabinoid system

and its role in various pathological conditions, including metabolic disorders, substance abuse,

and neurodegenerative diseases.[3]

Quantitative Data
A summary of the key quantitative data for MRL-650 is provided in the table below for easy

reference.
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Property Value Source

Synonym CB1 Inverse Agonist 1 CP Lab Safety

CAS Number 852315-00-5 CP Lab Safety

Molecular Formula C₂₅H₁₈Cl₃N₃O₃ CP Lab Safety

Molecular Weight 514.79 g/mol [1][4]

Solubility in DMSO 10 mM [4]

Solubility in Water No data available [5][6]

Solubility in Ethanol No data available

Purity ≥95% CP Lab Safety

Storage of Solid -20°C

Storage of Stock Solution
-20°C for several months;

-80°C for extended periods
[1][7]

Experimental Protocols
Preparation of a 10 mM MRL-650 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of MRL-650 in dimethyl

sulfoxide (DMSO).

Materials:

MRL-650 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Pipettes and sterile pipette tips

Vortex mixer
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Optional: Water bath or sonicator

Procedure:

Equilibrate Reagents: Allow the MRL-650 powder and DMSO to equilibrate to room

temperature before opening to prevent condensation.

Weigh MRL-650: Accurately weigh the desired amount of MRL-650 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 5.15 mg of MRL-650 (Molecular Weight:

514.79 g/mol ).

Add DMSO: Add the calculated volume of DMSO to the vial containing the MRL-650 powder.

For a 10 mM solution with 5.15 mg of MRL-650, add 1 mL of DMSO.

Dissolve the Compound:

Vortex the solution for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, gentle warming in a 37°C water bath or sonication

for a few minutes can aid in solubilization.[1]

Aliquot and Store:

Once the MRL-650 is completely dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile microcentrifuge tubes. This will help to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for short-term storage (up to several months) or at -80°C for

long-term storage.[1][7]

Note on Aqueous Buffers: MRL-650 is poorly soluble in aqueous solutions. When diluting the

DMSO stock solution into an aqueous buffer for experiments, it is crucial to ensure that the final

concentration of DMSO is compatible with the experimental system and that the MRL-650 does

not precipitate. It is recommended to perform a small-scale test to check for solubility and

precipitation at the desired final concentration.
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Experimental Workflow for MRL-650 Stock Solution
Preparation
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Preparation

Step 1: Weighing

Step 2: Dissolution

Step 3: Storage

Completion

Start

Weigh MRL-650 Powder

Add Anhydrous DMSO

Vortex to Mix

Check Solubility

Warm (37°C) or Sonicate

Not Fully Dissolved

Aliquot into Single-Use Tubes

Fully Dissolved

Store at -20°C or -80°C

Stock Solution Ready
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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